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Compound of Interest

Compound Name: 5-Benzyl-1,3,4-oxadiazole-2-thiol

Cat. No.: B1271584

Technical Guide: 5-Benzyl-1,3,4-oxadiazole-2-
thiol

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-benzyl-1,3,4-oxadiazole-2-thiol,
a heterocyclic compound with demonstrated potential in the fields of antidiabetic and
antioxidant research. This document details its chemical identity, synthesis, and biological
activities, supported by experimental data and protocols.

Chemical Identity and Structure

5-Benzyl-1,3,4-oxadiazole-2-thiol, also referred to as OXPA, is a derivative of 1,3,4-
oxadiazole distinguished by a benzyl group at the 5th position and a thiol group at the 2nd
position.

Compound Name: 5-benzyl-1,3,4-oxadiazole-2-thiol

CAS Number: 23288-90-6

Molecular Formula: CoHsN20S

Molecular Weight: 192.24 g/mol
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e Chemical Structure:

walt text

Synthesis

The synthesis of 5-benzyl-1,3,4-oxadiazole-2-thiol can be achieved through a multi-step
process starting from 2-phenylacetic acid.[1][2]

Experimental Protocol: Synthesis of 5-benzyl-1,3,4-
oxadiazole-2-thiol

« Esterification: 2-phenylacetic acid is converted to its corresponding ester, ethyl-2-
phenylacetate, via Fischer esterification.[1]

o Hydrazide Formation: The resulting ester is then reacted with hydrazine hydrate to form 2-

phenylacetohydrazide.[1]

o Cyclization: The 2-phenylacetohydrazide undergoes a ring-closure reaction with carbon
disulfide in an alcoholic base to yield the final product, 5-benzyl-1,3,4-oxadiazole-2-thiol.[1]

Synthesis Pathway

2-Phenylacetic Acid Ethyl-2-phenylacetate 2-Phenylacetohydrazide ©

Click to download full resolution via product page

Biological Activity
This compound has been evaluated for its antidiabetic and antioxidant properties through

various in vitro models.[3][4][5][6]

Antidiabetic Activity
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The antidiabetic potential of 5-benzyl-1,3,4-oxadiazole-2-thiol has been assessed using three
primary assays: glucose uptake by yeast cells, a-amylase inhibition, and non-enzymatic
hemoglobin glycosylation inhibition.[3][5][6]

Test Glucose % Glucose
Assay Compound Concentration Uptake / Standard Drug
Concentration  (mM) Inhibition
Glucose Uptake ] Data not fully Metronidazole
Various 5, 10, 25 ]
by Yeast Cells available (250 pg/mL)
o-Amylase ) ) Data not fully
o Various Not Applicable _ Acarbose
Inhibition available
Hemoglobin
] ) ) Data not fully o
Glycosylation Various Not Applicable ] Vitamin E
available
Assay

Note: The available literature describes the activity as comparable to the standard drugs, but
precise quantitative data for direct comparison is not provided.

e Glucose Uptake by Yeast Cells:

o A suspension of yeast cells is prepared and washed.

o The test compound at various concentrations is added to glucose solutions of 5, 10, and
25 mM and incubated.

o The yeast suspension is added to the mixture and incubated.

o After incubation, the mixture is centrifuged, and the glucose content in the supernatant is
estimated to determine the amount of glucose taken up by the yeast cells.

e o-Amylase Inhibition Assay:

o The test compound is incubated with a solution of a-amylase.

o A starch solution is added to initiate the enzymatic reaction.
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o The reaction is stopped after a defined period.

o The amount of reducing sugar produced is quantified to determine the inhibitory effect of

the compound on a-amylase activity.

o Hemoglobin Glycosylation Inhibition Assay:

o Hemoglobin is incubated with glucose and the test compound.

o The extent of hemoglobin glycation is measured after a specific incubation period.

o The inhibition of glycation by the test compound is calculated by comparing it to a control

without the compound.

Antioxidant Activity

The antioxidant potential of 5-benzyl-1,3,4-oxadiazole-2-thiol has been investigated through

DPPH radical scavenging, reducing power, and lipid peroxidation assays.[5][6] The free thiol

group is believed to contribute to its antioxidant properties through proton donation.[2]

Test Compound

% Scavenging /

Assay . o Standard Drug
Concentration Activity
DPPH Radical ) Data not fully o
) . Various ) Vitamin C
Scavenging Activity available
Hydrogen Peroxide ] Data not fully o
) Various ) Vitamin C
Scavenging available
Reducing Power ] Data not fully o
Various Vitamin C

Assay

available

Note: The literature indicates that the DPPH and hydrogen peroxide scavenging activities are

comparable to Vitamin C, while the reducing power is lower.

o DPPH Radical Scavenging Assay:

o A solution of the stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl) is prepared.
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o The test compound is added to the DPPH solution.

o The mixture is incubated in the dark.

o The decrease in absorbance is measured spectrophotometrically to determine the radical
scavenging activity.

e Reducing Power Assay:

o

The test compound is mixed with a phosphate buffer and potassium ferricyanide.

[¢]

The mixture is incubated, and trichloroacetic acid is added.

[¢]

The upper layer of the solution is mixed with distilled water and ferric chloride.

[e]

The absorbance is measured to determine the reducing power of the compound.
 Lipid Peroxidation Assay:
o Alipid-rich substrate (e.g., linoleic acid emulsion) is incubated with the test compound.
o Lipid peroxidation is induced.

o The extent of peroxidation is measured, often by quantifying malondialdehyde (MDA)
formation, to assess the inhibitory effect of the compound.

Experimental Workflow Visualization

The overall process of evaluating the biological potential of 5-benzyl-1,3,4-oxadiazole-2-thiol
can be visualized as a structured workflow.

Biological Evaluation Workflow

Antidiabetic Activity Screening“ | “ ©
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Conclusion

5-Benzyl-1,3,4-oxadiazole-2-thiol has emerged as a compound of interest with promising
antidiabetic and antioxidant activities in preliminary in vitro studies. Further research, including
in vivo studies and mechanism of action elucidation, is warranted to fully understand its
therapeutic potential. This guide provides a foundational understanding for researchers and
professionals in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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